Cas no 1207846-41-0 (1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1207846-41-0
• MF: C₁₂H₁₆F₃N
• MW: 231.257353782654
• CID: 5917228
• PubChem ID: 77127730
• Update Time: 2025-06-09

1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butylphenyl)-2,2,2-trifluoroethanamine
• Benzenemethanamine, 3-(1,1-dimethylethyl)-α-(trifluoromethyl)-
• 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine
• 1207846-41-0
• EN300-1931732

• Inchi： 1S/C12H16F3N/c1-11(2,3)9-6-4-5-8(7-9)10(16)12(13,14)15/h4-7,10H,16H2,1-3H3
• InChI Key： BJLNKHJGNNSERA-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)N)=CC=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 231.12348400g/mol
• Monoisotopic Mass: 231.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 247.9±40.0 °C(Predicted)
• pka: 6.23±0.10(Predicted)

Additional information on 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No: 1207846-41-0)

1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1207846-41-0, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a bulky tert-butyl group attached to a phenyl ring, which is further connected to a trifluoromethyl-substituted ethyl chain. The presence of fluorine atoms introduces unique electronic and steric properties, making this molecule a promising candidate for various synthetic applications.

The structural configuration of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine combines the aromatic stability of the phenyl ring with the electron-withdrawing effect of the trifluoromethyl group. This combination not only enhances the metabolic stability of the compound but also influences its interaction with biological targets. The tert-butyl group, on the other hand, provides steric hindrance, which can be strategically utilized to modulate binding affinity and selectivity in drug design.

In recent years, fluorinated compounds have been extensively studied due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. The incorporation of fluorine atoms into drug molecules often leads to enhanced binding affinity and reduced susceptibility to enzymatic degradation. This has made fluorinated amines particularly valuable in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine with greater accuracy. These tools have been instrumental in understanding how structural modifications can impact biological activity. For instance, studies have shown that the trifluoromethyl group can enhance binding interactions by increasing hydrophobicity and reducing rotatable bonds, thereby improving overall drug-like properties.

The pharmaceutical industry has been particularly interested in leveraging fluorinated amines for their potential in treating a wide range of diseases. Researchers are exploring derivatives of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The unique electronic properties of fluorine atoms allow for fine-tuning of pharmacological activity, making this class of compounds highly versatile.

One notable application of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine is in the development of agrochemicals. Fluorinated compounds are known for their improved resistance to environmental degradation and enhanced efficacy against pests and pathogens. By incorporating this compound into pesticide formulations, researchers aim to develop more sustainable and effective solutions for agricultural challenges.

The synthesis of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies to introduce the desired functional groups. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods, reducing waste and energy consumption.

Industrial-scale production of this compound necessitates stringent quality control measures to ensure consistency and compliance with regulatory standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the chemical structure and purity of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine.

The safety profile of 1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its potential hazards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for conducting comprehensive toxicological assessments.

In conclusion,1-(3-tert-butylphenyl)-2,2,2-trifluoroethan-1-amine (CAS No: 1207846-41-0) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for innovation in drug design and material science. As research continues to uncover new possibilities for this molecule, it is poised to play an increasingly important role in addressing global health and agricultural challenges.